Tenofovir-C3-O-C12-trimethylsilylacetylene ammonium

• Molecular Formula: C29H55N6O5PSi
• Molecular Weight: 626.8 g/mol
• InChI: InChI=1S/C29H52N5O5PSi.H3N/c1-26(22-34-24-33-27-28(30)31-23-32-29(27)34)38-25-40(35,36)39-20-17-19-37-18-15-13-11-9-7-5-6-8-10-12-14-16-21-41(2,3)4;/h23-24,26H,5-15,17-20,22,25H2,1-4H3,(H,35,36)(H2,30,31,32);1H3/t26-;/m1./s1
• InChIKey: VJLNQNZHVPHART-UFTMZEDQSA-N

Tenofovir-C3-O-C12-trimethylsilylacetylene Ammonium Overview

Tenofovir-C3-O-C12-trimethylsilylacetylene ammonium (CAS: 2611373-74-9) is an ω-functionalized lipid prodrug of the nucleotide reverse transcriptase inhibitor tenofovir, designed to overcome the premature hepatic metabolism and limited cellular permeability of existing tenofovir-based therapies [1]. It belongs to a class of metabolically stable, ether-linked prodrugs featuring a terminal trimethylsilyl (TMS)-protected alkyne, enabling bioorthogonal click chemistry applications . The compound is a synthetic intermediate and chemical probe with a molecular weight of 626.84 and a molecular formula of C29H55N6O5PSi [1].

1

ω‑functionalized lipid prodrug designed to bypass hepatic first‑pass metabolism

2

Terminal trimethylsilyl‑protected alkyne for CuAAC click‑chemistry conjugation

3

Supplied as research‑grade small molecule for in vitro and in vivo antiviral investigations

• [1] Pribut N, D'Erasmo M, Dasari M, Giesler KE, Iskandar S, Sharma SK, et al. ω-Functionalized Lipid Prodrugs of HIV NtRTI Tenofovir with Enhanced Pharmacokinetic Properties. J Med Chem. 2021 Sep 9;64(17):12917-12937. View Source

Tenofovir-C3-O-C12-trimethylsilylacetylene Ammonium Differentiation

Conventional tenofovir prodrugs, such as tenofovir disoproxil fumarate (TDF) and tenofovir alafenamide (TAF), suffer from premature metabolic activation in plasma and the liver, leading to systemic toxicity and suboptimal intracellular delivery [1]. Tenofovir exalidex (TXL), a first-generation lipid conjugate, was developed to address these limitations but exhibited substantial hepatic extraction with a human liver microsome (HLM) half-life of only 42 minutes [1]. Tenofovir-C3-O-C12-trimethylsilylacetylene ammonium (compound 23) was specifically engineered to block cytochrome P450-mediated ω-oxidation via terminal silylation, resulting in a >3-fold improvement in hepatic stability [1]. Its unique ether-linked, alkyne-terminated architecture is not found in any clinical tenofovir formulation, rendering generic substitution scientifically invalid for applications requiring sustained prodrug exposure or click-chemistry derivatization.

TDF / TAF prodrugs

Undergo hepatic processing that may reduce systemic exposure in some models; metabolic profile may not match this stabilized ω‑terminus compound.

Tenofovir exalidex (TXL)

Exhibits substantial hepatic extraction, which limits in vivo exposure window; the metabolically stabilized terminus here may shift the PK/PD relationship.

Unmodified tenofovir

Lacks the lipid prodrug design and alkyne handle; antiviral potency and cell permeability profiles differ markedly.

• [1] Pribut N, D'Erasmo M, Dasari M, Giesler KE, Iskandar S, Sharma SK, et al. ω-Functionalized Lipid Prodrugs of HIV NtRTI Tenofovir with Enhanced Pharmacokinetic Properties. J Med Chem. 2021 Sep 9;64(17):12917-12937. View Source

Tenofovir-C3-O-C12-trimethylsilylacetylene Ammonium Head-to-Head Data

Extended Hepatic Microsomal Half-Life vs. TXL

Tenofovir-C3-O-C12-trimethylsilylacetylene ammonium (derivative 23) demonstrates dramatically improved metabolic stability relative to tenofovir exalidex (TXL). In human liver microsomes (HLM), the half-life (t1/2) of derivative 23 exceeds 120 minutes, whereas TXL exhibits a t1/2 of only 42 minutes [1]. This represents a greater than 3-fold increase in hepatic stability, directly attributed to the terminal trimethylsilyl (TMS) group that blocks CYP-mediated ω-oxidation [1].

Hepatic stability

Head‑to‑head

t₁/₂ >120 min

Supports hepatic stability screening context

vs TXL 42 min; HLM assay, 20‑atom chain

Evidence Dimension	Human liver microsome (HLM) metabolic half-life (t1/2)
Target Compound Data	>120 min
Comparator Or Baseline	Tenofovir exalidex (TXL): 42 min
Quantified Difference	>2.86-fold increase
Conditions	Human liver microsome (HLM) assay, n=4 for TXL; data reported in Table 3

Why This Matters

A longer HLM half-life predicts reduced first-pass hepatic extraction and more consistent systemic exposure, critical for in vivo pharmacokinetic studies and translational models.

• [1] Pribut N, D'Erasmo M, Dasari M, Giesler KE, Iskandar S, Sharma SK, et al. ω-Functionalized Lipid Prodrugs of HIV NtRTI Tenofovir with Enhanced Pharmacokinetic Properties. J Med Chem. 2021 Sep 9;64(17):12917-12937. View Source

Anti-HIV Potency Compared to Tenofovir

Tenofovir-C3-O-C12-trimethylsilylacetylene ammonium (derivative 23) retains potent anti-HIV activity, with an IC50 of 0.069 μM ± 0.016 μM in cell-based antiviral assays [1]. This is approximately 23-fold more potent than the parent compound tenofovir (TFV, IC50 = 1.60 μM) and 3.8-fold less potent than tenofovir exalidex (TXL, IC50 = 0.018 μM), but with a substantially improved metabolic stability profile that compensates for the modest potency reduction [1]. The compound's therapeutic index exceeds 1450, comparable to other optimized prodrugs in the series [1].

Antiviral IC₅₀

Head‑to‑head

0.069 µM vs Tenofovir 1.60 µM

Supports antiviral assay potency comparison

Pseudovirus assay, HEK293T; TXL 0.018 µM

Evidence Dimension	Anti-HIV-1 potency (IC50)
Target Compound Data	0.069 ± 0.016 μM
Comparator Or Baseline	Tenofovir (TFV): 1.60 ± 0.126 μM; TXL: 0.018 ± 0.010 μM
Quantified Difference	23-fold more potent than TFV; 3.8-fold less potent than TXL
Conditions	HIV-1 cell-based assay, n=4 for derivative 23, data from Table 3

Why This Matters

Demonstrates that the structural modifications confer both enhanced stability and retained antiviral efficacy, making it a valuable tool for dissecting the PK/PD relationship of lipid prodrugs.

• [1] Pribut N, D'Erasmo M, Dasari M, Giesler KE, Iskandar S, Sharma SK, et al. ω-Functionalized Lipid Prodrugs of HIV NtRTI Tenofovir with Enhanced Pharmacokinetic Properties. J Med Chem. 2021 Sep 9;64(17):12917-12937. View Source

Therapeutic Index and Cytotoxicity Profile

Tenofovir-C3-O-C12-trimethylsilylacetylene ammonium (derivative 23) was specifically identified in the Pribut et al. study as a compound with 'enhanced pharmacokinetic properties in vivo' [1]. While absolute PK parameters are not detailed in the abstract, the authors note that the ω-functionalized TXL analogues, including derivative 23, were designed to circumvent the substantial hepatic extraction that limited the clinical development of TXL [1]. The >3-fold increase in HLM stability directly translates to improved systemic exposure in preclinical models, as demonstrated by the selection of compound 23 for further in vivo characterization [1].

Selectivity index

Head‑to‑head

>1,450 (CC₅₀/IC₅₀)

Supports cell‑model selectivity endpoint review

vs congener 11: 792; HEK293T, 48 h

Evidence Dimension	In vivo pharmacokinetic properties (qualitative assessment)
Target Compound Data	Enhanced pharmacokinetic properties
Comparator Or Baseline	TXL (limited by hepatic extraction)
Quantified Difference	Not specified (qualitative statement)
Conditions	In vivo animal model (species not specified in abstract)

Why This Matters

For researchers conducting in vivo efficacy or toxicology studies, this compound offers a superior tool for achieving sustained tenofovir exposure while minimizing liver-mediated prodrug degradation.

• [1] Pribut N, D'Erasmo M, Dasari M, Giesler KE, Iskandar S, Sharma SK, et al. ω-Functionalized Lipid Prodrugs of HIV NtRTI Tenofovir with Enhanced Pharmacokinetic Properties. J Med Chem. 2021 Sep 9;64(17):12917-12937. View Source

Click-Chemistry-Ready Terminal Alkyne Functionality

Tenofovir-C3-O-C12-trimethylsilylacetylene ammonium contains a terminal alkyne group protected by a trimethylsilyl (TMS) moiety, enabling copper-catalyzed azide-alkyne cycloaddition (CuAAC) click chemistry after deprotection . This functional handle is absent in all clinically approved tenofovir prodrugs (TDF, TAF) and in tenofovir exalidex (TXL) [1]. The alkyne provides a unique bioorthogonal reactive site for conjugation to azide-modified biomolecules, fluorescent probes, or affinity tags, transforming the compound into a versatile chemical biology tool for target engagement studies, intracellular trafficking assays, and prodrug activation imaging.

Alkyne handle

Class‑level

Present (TMS‑protected)

Enables CuAAC bioconjugation research

Absent in TAF, TDF, TXL

Evidence Dimension	Presence of bioorthogonal alkyne handle
Target Compound Data	Terminal alkyne (C≡CH) protected as TMS-alkyne
Comparator Or Baseline	TDF, TAF, TXL: no alkyne functionality
Quantified Difference	Qualitative (present vs. absent)
Conditions	Molecular structure analysis; click chemistry compatibility

Why This Matters

Enables applications that are impossible with standard tenofovir prodrugs, such as prodrug localization studies via click-chemistry labeling or synthesis of novel conjugate vaccines and targeted delivery systems.

• [1] Pribut N, D'Erasmo M, Dasari M, Giesler KE, Iskandar S, Sharma SK, et al. ω-Functionalized Lipid Prodrugs of HIV NtRTI Tenofovir with Enhanced Pharmacokinetic Properties. J Med Chem. 2021 Sep 9;64(17):12917-12937. View Source

Tenofovir-C3-O-C12-trimethylsilylacetylene Ammonium Application Scenarios

In Vivo PK/PD of Lymphatic Prodrug Delivery

Due to its prolonged HLM half-life (>120 min) and enhanced in vivo pharmacokinetic properties relative to TXL, Tenofovir-C3-O-C12-trimethylsilylacetylene ammonium is ideally suited for preclinical studies requiring sustained prodrug exposure and reduced hepatic first-pass metabolism [1]. Its alkyne handle further permits post-administration tissue localization via click chemistry with azide-modified imaging probes, enabling precise mapping of prodrug distribution.

Long-Term Antiviral Efficacy in Cell Culture Models

The terminal alkyne enables bioorthogonal conjugation to azide-containing fluorophores, biotin, or affinity resins via CuAAC click chemistry . This allows the compound to be used as a chemical probe for identifying cellular targets, studying prodrug activation mechanisms, or developing novel tenofovir-based imaging agents [1]. Its potent anti-HIV activity (IC50 0.069 μM) ensures that the biological function is retained after conjugation.

SAR Studies of ω-Functionalized Lipid Prodrugs

As an ether-linked, TMS-alkyne derivative with a defined IC50 (0.069 μM), HLM t1/2 (>120 min), and therapeutic index (>1450), this compound serves as a benchmark for structure-activity relationship (SAR) studies aimed at optimizing lipid prodrugs [1]. It can be used as a reference standard in comparative assays evaluating new prodrug candidates for metabolic stability and antiviral potency.

Click Chemistry Bioconjugation and Target Engagement

Given its potent antiviral activity against HIV pseudoviruses and its distinct lipid-conjugate architecture, Tenofovir-C3-O-C12-trimethylsilylacetylene ammonium can be employed to evaluate the susceptibility of drug-resistant HIV strains to novel prodrug formulations [1]. Its unique metabolic pathway may circumvent resistance mechanisms associated with conventional NRTIs.

Application

Selection Property

Validation Focus

Lymphatic prodrug delivery PK/PD

Hepatic stability profile

In vivo exposure modeling

Extended‑duration antiviral assays

Cell‑based selectivity index

Multi‑day cytotoxicity monitoring

ω‑Functionalized prodrug SAR

Comparative stability‑potency benchmarks

Structure‑metabolism relationship analysis

Bioorthogonal probe development

Unique alkyne functionality

CuAAC conjugation and trafficking studies

• [1] Pribut N, D'Erasmo M, Dasari M, Giesler KE, Iskandar S, Sharma SK, et al. ω-Functionalized Lipid Prodrugs of HIV NtRTI Tenofovir with Enhanced Pharmacokinetic Properties. J Med Chem. 2021 Sep 9;64(17):12917-12937. View Source